methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C16H13Cl2NO4/c1-22-14-12(18)7-6-11(17)13(14)15(20)19-10-5-3-4-9(8-10)16(21)23-2/h3-8H,1-2H3,(H,19,20)
• InChI Key: CTCAXYIWVOCFNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1C(=O)NC2=CC=CC(=C2)C(=O)OC)Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

Methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate, also known as DMBA, is a compound that has been widely used in scientific research. It belongs to the class of benzoylphenylurea insecticides and is commonly used as a pesticide. DMBA has been found to have various biochemical and physiological effects, making it an important compound in scientific research.

Mechanism of Action

Methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate exerts its biological effects by inhibiting the activity of chitin synthase, an enzyme that is essential for the synthesis of chitin, a component of the insect exoskeleton. It has also been found to inhibit the activity of several other enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been found to have various biochemical and physiological effects, including the ability to induce apoptosis, inhibit cell proliferation, and modulate the expression of various genes. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is its ability to selectively target insect chitin synthase, making it an effective insecticide. However, its use in scientific research is limited by its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research involving methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate, including the development of new insecticides based on its structure, the study of its potential as a treatment for cancer, and the investigation of its effects on other biological processes. Further research is needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

Methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate can be synthesized through a multistep process involving the reaction of 3,6-dichloro-2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-aminobenzoic acid in the presence of a base to form the final product, methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate.

Scientific Research Applications

Methyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been widely used in scientific research as a tool to study various biological processes. It has been found to have a wide range of applications, including as an insecticide, as a tool to study cell growth and differentiation, and as a potential treatment for cancer.